3-({4-[4-(3-fluorophenyl)-1H-pyrazol-5-yl]piperidin-1-yl}carbonyl)piperidin-2-one

• IUPAC Name: 3-[4-[4-(3-fluorophenyl)-1H-pyrazol-5-yl]piperidine-1-carbonyl]piperidin-2-one
• InChI: InChI=1S/C20H23FN4O2/c21-15-4-1-3-14(11-15)17-12-23-24-18(17)13-6-9-25(10-7-13)20(27)16-5-2-8-22-19(16)26/h1,3-4,11-13,16H,2,5-10H2,(H,22,26)(H,23,24)
• InChI Key: LFEVLFDHADZNSK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)NC1)C(=O)N2CCC(CC2)C3=C(C=NN3)C4=CC(=CC=C4)F
• Molecular Formula: C20H23FN4O2
• Molecular Weight: 370.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a pyrazole ring, and a piperidine ring. These types of compounds are often used in medicinal chemistry due to their broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO), which account for the ability to donate and accept electrons, could be analyzed using Kohn–Sham analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of a fluorine atom could increase the stability of the compound.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some compounds with similar structures are used in the treatment of diseases and exhibit their effects by interacting with certain biological targets.